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An In-depth Technical Guide to tert-Butyl 5-Norbornene-2-carboxylate for Researchers and

Drug Development Professionals

Introduction
tert-Butyl 5-Norbornene-2-carboxylate, with the CAS number 154970-45-3, is a versatile

bicyclic ester that serves as a critical building block in advanced material science and

pharmaceutical development.[1][2] Its unique strained ring system, a consequence of the

norbornene framework, imparts distinct reactivity, making it a valuable monomer for ring-

opening metathesis polymerization (ROMP) and an important intermediate in the synthesis of

complex organic molecules.[2][3] This guide provides an in-depth overview of its synthesis,

stereochemistry, commercial availability, and key applications, tailored for researchers,

scientists, and professionals in drug development.

Chemical Identity and Properties
Chemical Name:tert-Butyl 5-Norbornene-2-carboxylate

Synonyms: 5-Norbornene-2-carboxylic Acid tert-Butyl Ester, tert-Butyl Bicyclo[2.2.1]hept-5-

ene-2-carboxylate[4]

Molecular Formula: C₁₂H₁₈O₂[5][6]
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Molecular Weight: 194.27 g/mol [5]

Appearance: Colorless to pale-yellow liquid[3][6]

Synthesis and Stereochemistry: The Importance of
Endo and Exo Isomers
The primary industrial synthesis of tert-Butyl 5-Norbornene-2-carboxylate is achieved

through the Diels-Alder reaction, a powerful cycloaddition reaction between cyclopentadiene

and tert-butyl acrylate.[7][8] This reaction typically yields a mixture of two stereoisomers: the

endo and exo forms. The endo isomer is generally the major product due to favorable

secondary orbital interactions during the transition state of the reaction.[7]

The ratio of these isomers is a critical quality parameter, as it significantly influences the

properties of resulting polymers and the stereoselectivity of subsequent reactions in

pharmaceutical synthesis.[2][7] For instance, in the development of photoresist polymers, a

high exo content is often desired to prevent undesired intramolecular lactonization.[7]

While the standard Diels-Alder reaction favors the endo product, various strategies have been

developed to achieve a higher proportion of the exo isomer. These methods include the use of

specific catalysts or isomerization of the less stable endo isomer to the more

thermodynamically stable exo form under basic conditions.[7][8][9]

A simplified workflow for the synthesis and potential isomerization of tert-Butyl 5-Norbornene-
2-carboxylate is illustrated below:
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Caption: Synthesis workflow for tert-Butyl 5-Norbornene-2-carboxylate.

Commercial Suppliers and Quality Specifications
A variety of chemical suppliers offer tert-Butyl 5-Norbornene-2-carboxylate, typically as a

mixture of endo and exo isomers with a purity of at least 95% as determined by gas

chromatography (GC).[6][10] Researchers should carefully review the certificate of analysis
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from any supplier to confirm the isomeric ratio and the presence of any impurities that could

affect their application.

Below is a summary of prominent commercial suppliers:

Supplier Product Name Purity Notes

TCI Chemicals

tert-Butyl 5-

Norbornene-2-

carboxylate (endo-

and exo- mixture)

>95.0% (GC)

Provides Safety Data

Sheet (SDS) and

Certificate of Analysis

(CofA).[4]

ChemicalBook

tert-Butyl 5-

norbornene-2-

carboxylate

Varies by supplier

A platform connecting

various suppliers,

some offering 99%

purity.[11]

Santa Cruz

Biotechnology

5-Norbornene-2-

carboxylic t-Butyl

ester

For research use only

Provides CAS number

and molecular

formula.[12]

Lab Pro Inc.

tert-Butyl 5-

Norbornene-2-

carboxylate(endo- and

exo- mixture)

Min. 95.0% (GC)

Lists physical

properties such as

refractive index and

specific gravity.[6]

NINGBO INNO

PHARMCHEM

CO.,LTD.

tert-Butyl 5-

Norbornene-2-

carboxylate

High Purity

A key supplier in

China, emphasizing

its role as a

pharmaceutical

intermediate.[1][2]

Applications in Research and Development
Advanced Polymer Synthesis
The strained double bond of the norbornene moiety makes tert-Butyl 5-Norbornene-2-
carboxylate an excellent monomer for Ring-Opening Metathesis Polymerization (ROMP).[3]

This polymerization technique allows for the synthesis of polymers with well-defined
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microstructures and functionalities. The resulting polynorbornenes find applications in areas

such as:

Photoresists: For microlithography in the electronics industry.

Specialty Plastics: With high thermal stability and unique mechanical properties.

Membranes: For gas separation and filtration.

Pharmaceutical and Organic Synthesis
As a versatile intermediate, tert-Butyl 5-Norbornene-2-carboxylate is employed in the

synthesis of a wide range of more complex molecules.[11] The norbornene scaffold is a

recurring motif in medicinally active compounds and has been explored for its potential in

cancer treatment. The tert-butyl ester group can serve as a protecting group for the carboxylic

acid, which can be deprotected under acidic conditions to reveal the free acid for further

functionalization.

The general workflow for its application in synthesis is depicted below:
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Caption: Application pathways for tert-Butyl 5-Norbornene-2-carboxylate.

Handling and Safety Considerations
tert-Butyl 5-Norbornene-2-carboxylate is a combustible liquid and should be handled with

appropriate safety precautions.[4] Key safety information includes:

Hazards: Combustible liquid. May cause skin and eye irritation.[13][14]

Handling: Keep away from heat, sparks, and open flames.[13] Use in a well-ventilated area

and wear appropriate personal protective equipment (PPE), including gloves and safety
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glasses.[13][15]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[13]

Always consult the Safety Data Sheet (SDS) provided by the supplier for comprehensive safety

information before handling this chemical.[13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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